Cas no 5341-95-7 (2,3-Butanediol,(2R,3S)-rel-)

(2R,3S)-rel-2,3-Butanediol is a stereoisomer of 2,3-butanediol, a vicinal diol with applications in organic synthesis, pharmaceuticals, and specialty chemicals. This optically active compound exhibits unique stereochemical properties, making it valuable as a chiral building block or intermediate in asymmetric synthesis. Its vicinal hydroxyl groups enable functionalization for producing derivatives such as acetals, esters, or polymers. The (2R,3S) configuration may influence biological activity or material properties in enantioselective processes. It is also studied for potential use in biodegradable plastics or as a precursor for flavor and fragrance compounds. The compound's stability and solubility in polar solvents enhance its utility in laboratory and industrial settings.
2,3-Butanediol,(2R,3S)-rel- structure
2,3-Butanediol,(2R,3S)-rel- structure
Product Name:2,3-Butanediol,(2R,3S)-rel-
CAS No:5341-95-7
MF:C4H10O2
MW:90.1210017204285
CID:375924
PubChem ID:24862226
Update Time:2025-10-19

2,3-Butanediol,(2R,3S)-rel- Chemical and Physical Properties

Names and Identifiers

    • 2,3-Butanediol,(2R,3S)-rel-
    • (2R,3S)-butane-2,3-diol
    • Meso-2,3-Butanediol
    • (R,S)-Butan-2,3-diol
    • 2,3-butanediol (erythro)
    • 2,3-Butanediol (erythro-)
    • 2,3-butanediol (meso)
    • erythro-2,3-Butanediol
    • meso-butane-2,3-diol
    • (erythro-) 2,3-Butanediol
    • NSC 2164
    • (R,S)-butylene glycol
    • (2RS,3SR)-butane-2,3-diol
    • (2S,3R)-2,3-butananediol
    • (R*,S*)-2,3-butanediol
    • meso-dimethyl ethyleneglycol
    • (R,S)-butane-2,3-diol
    • BU9
    • meso-2,3-Butanediol, 99%
    • AI3-00959
    • 2,3-Butanediol, meso-
    • 2,3-BUTYLENE GLYCOL MESO-FORM (ERYTHRO-FORM) [MI]
    • meso-butanediol
    • (R,S)-2,3-butylene glycol
    • (R*,S*)-butane-2,3-diol
    • meso-butylene glycol
    • 2, meso-
    • UNII-F5IA8X9O8M
    • (R,S)-2,3-butanediol
    • NSC-2164
    • NS00006879
    • 2,3-Butanediol, (2R,3S)-rel-
    • DTXSID301031540
    • meso-2,3-butylene glycol
    • 5341-95-7
    • (2r,3s)-2,3-butanediol
    • (2RS,3SR)-2,3-butanediol
    • 2,3-Butanediol, erythro-
    • CHEBI:75460
    • AKOS025293375
    • F5IA8X9O8M
    • 2,3-Butanediol, (R*,S*)-
    • C20657
    • (2S,3R)-butanane-2,3-diol
    • DB02418
    • meso-2,3-Butanediol, puriss., >=99.0% (GC)
    • Q27093418
    • erythro-butane-2,3-diol
    • 2,3-BUTYLENE GLYCOL MESO-FORM (ERYTHRO-FORM)
    • MFCD00077669
    • (R*,S*)-BUTANEDIOL
    • NSC2164
    • meso-2,3-dihydroxybutane
    • G64183
    • MDL： MFCD00077669
    • Inchi： 1S/C4H10O2/c1-3(5)4(2)6/h3-6H,1-2H3/t3-,4+
    • InChI Key： OWBTYPJTUOEWEK-ZXZARUISSA-N
    • SMILES： O[C@H](C)[C@H](C)O

Computed Properties

  • Exact Mass: 90.0681
  • Monoisotopic Mass: 90.068
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 6
  • Rotatable Bond Count: 1
  • Complexity: 30.5
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 2
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • XLogP3: -0.9
  • Topological Polar Surface Area: 40.5

Experimental Properties

  • Color/Form: Colorless or yellow viscous liquid
  • Density: 0.997±0.06 g/cm3 (20 ºC 760 Torr),
  • Melting Point: 32-34 °C (lit.)
  • Boiling Point: 183-184 °C(lit.)
  • Flash Point: Degrees Fahrenheit:185°F
    Degrees Celsius:85°C
  • Refractive Index: 1.4372 (589.3 nm 24 ºC)
  • Solubility: Soluble (245 g/l) (25 º C),
  • Stability/Shelf Life: Stable. Combustible. Incompatible with strong oxidizing agents.
  • PSA: 40.46
  • LogP: -0.25200
  • Solubility: Soluble in alcohol, ether
  • Vapor Pressure: 0.3±0.7 mmHg at 25°C

2,3-Butanediol,(2R,3S)-rel- Security Information

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2,3-Butanediol,(2R,3S)-rel- Suppliers

Tiancheng Chemical (Jiangsu) Co., Ltd
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(CAS:5341-95-7)MESO-2，3-BUTANEDIOL
Order Number:LE14216
Stock Status:in Stock
Quantity:25KG,200KG,1000KG
Purity:99%
Pricing Information Last Updated:Friday, 20 June 2025 12:10
Price ($):discuss personally
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Tiancheng Chemical (Jiangsu) Co., Ltd
(CAS:5341-95-7)MESO-2，3-BUTANEDIOL
LE14216
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